2,3-Dimethyl-6-nitrobenzaldehyde

• CAS RN: 109133-82-6
• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• IUPAC Name: 2,3-dimethyl-6-nitrobenzaldehyde
• InChI: InChI=1S/C9H9NO3/c1-6-3-4-9(10(12)13)8(5-11)7(6)2/h3-5H,1-2H3
• InChI Key: AGIWNONRDJEVHH-UHFFFAOYSA-N
• SMILES: CC1=C(C(=C(C=C1)[N+](=O)[O-])C=O)C

Description

2,3-Dimethyl-6-nitrobenzaldehyde is a chemical compound with the molecular formula C9H9NO3. It is used for research purposes.

Synthesis routes and methods

Procedure details

A solution of 2,3-dimethyl-6-nitrobenzenemethanol (34.88 g, 0.192 mole) in dichloromethane (150 mL) was added to a stirred mixture of pyridinium chlorochromate (62.2 g, 0.288 mole) in dichloromethane (250 ml). The mixture was stirred vigorously for 4 hours, diluted with diethyl ether (500 mL) and the organic layer decanted. The residue was washed with diethyl ether (500 mL) and the combined organic solution filtered through a plug of silica gel (6"×11/2"). Evaporation of the solvent afforded 2,3-dimethyl-6-nitrobenzaldehyde (32.08 g, 93%). An analytical sample was prepared by crystallizing from diisopropyl ether and had m.p. 66°-68° C.